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Compound of Interest

Compound Name: L-363564

Cat. No.: B15623961

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-363564 is a potent peptide-based inhibitor of renin, the enzyme that catalyzes the rate-

limiting step in the renin-angiotensin-aldosterone system (RAAS). By blocking the conversion of

angiotensinogen to angiotensin I, L-363564 effectively attenuates the downstream production

of angiotensin II, a potent vasoconstrictor, and aldosterone, which promotes sodium and water

retention. This mechanism of action makes L-363564 and other renin inhibitors a subject of

significant interest in the research and development of therapeutics for cardiovascular

diseases, particularly hypertension. This technical guide provides a comprehensive overview of

the chemical structure, properties, and biological activity of L-363564, along with relevant

experimental protocols and pathway diagrams to support further research.

Chemical Structure and Properties
L-363564 is a synthetic peptide with the sequence Boc-His-Pro-Phe-His-{Sta}-Leu-Phe-NH2.

The presence of the non-proteinogenic amino acid statine ({Sta}) is a key feature of this

inhibitor.
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Property Value

CAS Number 86153-46-0

Molecular Formula C₅₄H₇₆N₁₂O₁₀

Molecular Weight 1053.26 g/mol

Physicochemical Properties

Property Value

Melting Point Data not available

Solubility Data not available

Note: Specific quantitative data for melting point and solubility are not readily available in public

literature. Experimental determination is recommended.

Mechanism of Action and Signaling Pathway
L-363564 exerts its pharmacological effect by directly inhibiting the enzymatic activity of renin.

[1] Renin, an aspartyl protease, is primarily synthesized and secreted by the juxtaglomerular

cells of the kidney in response to stimuli such as low blood pressure or reduced sodium levels.

Once in circulation, renin cleaves its substrate, angiotensinogen, to form the decapeptide

angiotensin I. Angiotensin I is subsequently converted to the octapeptide angiotensin II by

angiotensin-converting enzyme (ACE). Angiotensin II, the primary effector of the RAAS, binds

to its receptors to elicit a range of physiological responses that contribute to increased blood

pressure.

By blocking the initial, rate-limiting step of this cascade, L-363564 effectively suppresses the

entire RAAS pathway. This leads to reduced levels of angiotensin II and aldosterone, resulting

in vasodilation, decreased sodium and water retention, and a subsequent lowering of blood

pressure.
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Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of L-
363564.

Biological Activity
While a specific IC₅₀ value for L-363564 is not consistently reported across publicly available

literature, its classification as a potent renin inhibitor suggests significant biological activity. The

potency of renin inhibitors is typically determined through in vitro enzyme assays that measure

the concentration of the inhibitor required to reduce renin activity by 50% (IC₅₀).

Table of Biological Activity Data (Illustrative)

Parameter Value

Target Renin

IC₅₀ Data not available

Kᵢ Data not available

Note: Researchers are encouraged to perform their own dose-response experiments to

determine the precise IC₅₀ of L-363564 in their specific assay conditions.

Experimental Protocols
The following provides a generalized protocol for a renin inhibition assay, which can be adapted

for the evaluation of L-363564. Commercially available renin inhibitor screening assay kits
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provide a streamlined approach to this type of experiment.

Objective: To determine the in vitro inhibitory activity of L-363564 against renin.

Materials:

Human recombinant renin

Renin substrate (e.g., a fluorogenic peptide)

Assay buffer

L-363564 (test compound)

Known renin inhibitor (positive control, e.g., Aliskiren)

Vehicle (e.g., DMSO)

96-well black microplate

Fluorescence microplate reader

Procedure:

Reagent Preparation:

Prepare a stock solution of L-363564 in a suitable solvent (e.g., DMSO).

Create a serial dilution of the L-363564 stock solution in assay buffer to generate a range

of test concentrations.

Prepare a solution of the positive control inhibitor at a known concentration.

Dilute the renin enzyme and renin substrate in assay buffer to the working concentrations

recommended by the assay kit manufacturer.

Assay Setup:

In a 96-well microplate, add the following to designated wells:
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Blank wells: Assay buffer and substrate (no enzyme).

Negative control wells (100% activity): Assay buffer, substrate, and renin enzyme.

Positive control wells: Assay buffer, substrate, renin enzyme, and the positive control

inhibitor.

Test wells: Assay buffer, substrate, renin enzyme, and the various dilutions of L-363564.

Incubation:

Incubate the plate at a controlled temperature (typically 37°C) for a specified period (e.g.,

60 minutes), protected from light.

Measurement:

Measure the fluorescence intensity of each well using a microplate reader with appropriate

excitation and emission wavelengths for the chosen fluorogenic substrate.

Data Analysis:

Subtract the average fluorescence of the blank wells from all other wells.

Calculate the percentage of renin inhibition for each concentration of L-363564 using the

following formula: % Inhibition = 100 x [1 - (Fluorescence of test well / Fluorescence of

negative control well)]

Plot the percentage of inhibition against the logarithm of the L-363564 concentration.

Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.
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Caption: A generalized workflow for determining the IC₅₀ of L-363564 in a renin inhibition

assay.

Conclusion
L-363564 is a valuable research tool for investigating the role of the renin-angiotensin-

aldosterone system in cardiovascular physiology and pathophysiology. Its potent and specific

inhibition of renin allows for the targeted modulation of this critical pathway. This guide provides

foundational information to support the design and execution of experiments aimed at further

elucidating the pharmacological profile of L-363564 and its potential therapeutic applications.

Researchers are encouraged to use the provided protocols and diagrams as a starting point for

their investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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